Cas no 83420-57-9 (4-(4-Ethynylphenyl)pyridine)

4-(4-Ethynylphenyl)pyridine structure

Product Name:4-(4-Ethynylphenyl)pyridine

CAS No:83420-57-9

MF:C₁₃H₉N

MW:179.217262983322

MDL:MFCD30484439

CID:4763166

PubChem ID:87070547

Update Time:2025-07-25

4-(4-Ethynylphenyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 4-(4-ethynylphenyl)pyridine
- Pyridine, 4-(4-ethynylphenyl)-
- 4-(4-Ethynylphenyl)pyridine (ACI)
- SCHEMBL140223
- AS-84855
- AKOS040815740
- CS-0147311
- E81911
- F2167-5104
- 83420-57-9
- A1-27635
- 4-(4-Ethynylphenyl)pyridine
- MDL： MFCD30484439
- Inchi： 1S/C13H9N/c1-2-11-3-5-12(6-4-11)13-7-9-14-10-8-13/h1,3-10H
- InChI Key： SRTDAMGILHTMNG-UHFFFAOYSA-N
- SMILES： C#CC1C=CC(C2C=CN=CC=2)=CC=1

Computed Properties

Exact Mass: 179.073499291g/mol
Monoisotopic Mass: 179.073499291g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 211
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 12.9

4-(4-Ethynylphenyl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Matrix Scientific	216682-1g	4-(4-Ethynylphenyl)pyridine, 95%	83420-57-9	95%	1g	$1320.00	2023-09-06
Matrix Scientific	216682-2.500g	4-(4-Ethynylphenyl)pyridine, 95%	83420-57-9	95%	2.500g	$2228.00	2023-09-06
eNovation Chemicals LLC	Y1258106-250mg	4-(4-Ethynylphenyl)pyridine	83420-57-9	98%	250mg	$135	2024-06-05
eNovation Chemicals LLC	Y1258106-1g	4-(4-Ethynylphenyl)pyridine	83420-57-9	98%	1g	$195	2024-06-05
eNovation Chemicals LLC	Y1258106-5g	4-(4-Ethynylphenyl)pyridine	83420-57-9	98%	5g	$690	2024-06-05
eNovation Chemicals LLC	Y1258106-100mg	4-(4-Ethynylphenyl)pyridine	83420-57-9	98%	100mg	$100	2025-03-01
eNovation Chemicals LLC	Y1258106-250mg	4-(4-Ethynylphenyl)pyridine	83420-57-9	98%	250mg	$135	2025-03-01
eNovation Chemicals LLC	Y1258106-5g	4-(4-Ethynylphenyl)pyridine	83420-57-9	98%	5g	$690	2025-03-01
eNovation Chemicals LLC	Y1258106-1g	4-(4-Ethynylphenyl)pyridine	83420-57-9	98%	1g	$195	2025-03-01
eNovation Chemicals LLC	Y1258106-5g	4-(4-Ethynylphenyl)pyridine	83420-57-9	98%	5g	$690	2025-02-28

4-(4-Ethynylphenyl)pyridine Production Method

Production Method 1

83420-57-9

Reaction Conditions

1.1 Reagents: Potassium ethylxanthate , Ammonium iodide Solvents: Dimethyl sulfoxide ; 8 h, 130 °C

Reference

Aromatization of cyclic hydrocarbons via thioether elimination reaction

Liu, Yang; et al, Chemical Communications (Cambridge, 2023, 59(75), 11232-11235

Production Method 2

39795-60-3

1066-54-2

83420-57-9

Reaction Conditions

1.1 Reagents: Triethylamine Catalysts: Cuprous iodide , Dichlorobis(triphenylphosphine)palladium Solvents: Tetrahydrofuran ; 1 h, rt; 12 h, 60 °C
2.1 Catalysts: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran , Water ; 0 °C; 3 h, rt

Reference

Cavitand-Based Pd-Pyridyl Coordination Capsules: Guest-Induced Homo- or Heterocapsule Selection and Applications of Homocapsules to the Protection of a Photosensitive Guest and Chiral Capsule Formation

Nakamura, Munechika; et al, Chemistry - An Asian Journal, 2020, 15(14), 2218-2230

Production Method 3

1066-54-2

83420-59-1

83420-57-9

Reaction Conditions

1.1 -
2.1 Reagents: Potassium carbonate

Reference

Tertiary Amines Acting as Alkyl Radical Equivalents Enabled by a P/N Heteroleptic Cu(I) Photosensitizer

Zheng, Limeng; et al, Organic Letters, 2020, 22(22), 8888-8893

Production Method 4

589-87-7

1692-15-5

83420-57-9

Reaction Conditions

1.1 Reagents: Tripotassium phosphate Solvents: Dimethylformamide ; 15 min, rt
1.2 Catalysts: Tetrakis(triphenylphosphine)palladium ; overnight, 100 °C; 100 °C → rt
2.1 Reagents: Triethylamine Catalysts: Cuprous iodide Solvents: Tetrahydrofuran ; 15 min, rt
2.2 Catalysts: Dichlorobis(triphenylphosphine)palladium ; overnight, 50 °C
3.1 Reagents: Potassium hydroxide Solvents: Methanol , Dichloromethane , Water ; 3 h, rt

Reference

Self-Assembling Molecular Capsules Based on α,γ-Cyclic Peptides

Ozores, Haxel Lionel; et al, Journal of the American Chemical Society, 2017, 139(2), 776-784

Production Method 5

83420-57-9

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Methanol ; 4 h, rt

Reference

Investigation of 4-pyridyl liquid crystals on the photovoltaic performance and stability of dye sensitized solar cells by the co-sensitization

Chen, Ran; et al, Dyes and Pigments, 2018, 159, 527-532

Production Method 6

83420-57-9

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Methanol ; 4 h, 25 °C

Reference

The effect of phenyl ring on the physical properties of liquid crystals containing 4-pyridyl terminal group

Chen, Ran; et al, Liquid Crystals, 2018, 45(12), 1825-1833

Production Method 7

83420-57-9

Reaction Conditions

1.1 Catalysts: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran , Water ; 0 °C; 3 h, rt

Reference

Nakamura, Munechika; et al, Chemistry - An Asian Journal, 2020, 15(14), 2218-2230

Production Method 8

99163-12-9

90965-06-3

83420-57-9

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Methanol ; 24 h, rt

Reference

Synthesis and structure-activity relationship of histone deacetylase (HDAC) inhibitors with triazole-linked cap group

Chen, Po C.; et al, Bioorganic & Medicinal Chemistry, 2008, 16(9), 4839-4853

Production Method 9

99163-12-9

90965-06-3

83420-57-9

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Methanol ; 24 h, rt

Reference

Direct diazo-transfer reaction on β-lactam: Synthesis and preliminary biological activities of 6-triazolylpenicillanic acids

Chen, Po C.; et al, Bioorganic & Medicinal Chemistry, 2007, 15(23), 7288-7300

Production Method 10

39795-60-3

1066-54-2

83420-57-9

Reaction Conditions

1.1 Reagents: Triethylamine , Triphenylphosphine Catalysts: Cuprous iodide , Tetrakis(triphenylphosphine)palladium Solvents: Dimethylformamide ; rt; 8 h, 60 °C
2.1 Reagents: Potassium carbonate Solvents: Methanol ; 4 h, rt

Reference

Investigation of 4-pyridyl liquid crystals on the photovoltaic performance and stability of dye sensitized solar cells by the co-sensitization

Chen, Ran; et al, Dyes and Pigments, 2018, 159, 527-532

Production Method 11

39795-60-3

1066-54-2

83420-57-9

Reaction Conditions

1.1 Reagents: Triethylamine Catalysts: Triphenylphosphine , Cuprous iodide , Tetrakis(triphenylphosphine)palladium Solvents: Tetrahydrofuran ; 8 h, 60 °C
2.1 Reagents: Potassium carbonate Solvents: Methanol ; 4 h, 25 °C

Reference

The effect of phenyl ring on the physical properties of liquid crystals containing 4-pyridyl terminal group

Chen, Ran; et al, Liquid Crystals, 2018, 45(12), 1825-1833

Production Method 12

1066-54-2

83420-59-1

83420-57-9

Reaction Conditions

Reference

P/N Heteroleptic Cu(I)-Photosensitizer-Catalyzed Deoxygenative Radical Alkylation of Aromatic Alkynes with Alkyl Aldehydes Using Dipropylamine as a Traceless Linker Agent

Bao, Hanyang; et al, ACS Catalysis, 2020, 10(14), 7563-7572

Production Method 13

589-87-7

1692-15-5

83420-57-9

Reaction Conditions

1.1 Reagents: Potassium carbonate Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Dimethylformamide , Water ; 15 h, 60 °C
2.1 Reagents: Triethylamine , Triphenylphosphine Catalysts: Cuprous iodide , Tetrakis(triphenylphosphine)palladium Solvents: Dimethylformamide ; rt; 8 h, 60 °C
3.1 Reagents: Potassium carbonate Solvents: Methanol ; 4 h, rt

Reference

Investigation of 4-pyridyl liquid crystals on the photovoltaic performance and stability of dye sensitized solar cells by the co-sensitization

Chen, Ran; et al, Dyes and Pigments, 2018, 159, 527-532

Production Method 14

589-87-7

1692-15-5

83420-57-9

Reaction Conditions

1.1 Reagents: Potassium carbonate Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Dimethylformamide , Water ; 15 h, 60 °C
2.1 Reagents: Triethylamine Catalysts: Triphenylphosphine , Cuprous iodide , Tetrakis(triphenylphosphine)palladium Solvents: Tetrahydrofuran ; 8 h, 60 °C
3.1 Reagents: Potassium carbonate Solvents: Methanol ; 4 h, 25 °C

Reference

The effect of phenyl ring on the physical properties of liquid crystals containing 4-pyridyl terminal group

Chen, Ran; et al, Liquid Crystals, 2018, 45(12), 1825-1833

4-(4-Ethynylphenyl)pyridine Raw materials

4-(4-Ethynylphenyl)pyridine Preparation Products

4-(4-Ethynylphenyl)pyridine (83420-57-9)

4-(4-Ethynylphenyl)pyridine Related Literature

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2. An aptasensor for the detection of ampicillin in milk using a personal glucose meter

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 4-(4-Ethynylphenyl)pyridine

Comprehensive Overview of 4-(4-Ethynylphenyl)pyridine (CAS No. 83420-57-9): Properties, Applications, and Industry Trends

4-(4-Ethynylphenyl)pyridine (CAS No. 83420-57-9) is a versatile organic compound that has garnered significant attention in the fields of materials science, pharmaceutical research, and organic electronics. This compound, characterized by its unique molecular structure combining an ethynylphenyl group with a pyridine ring, exhibits remarkable properties that make it valuable for advanced applications. Its CAS number 83420-57-9 serves as a critical identifier in chemical databases, ensuring precise tracking in research and industrial workflows.

In recent years, the demand for high-performance organic materials has surged, driven by innovations in flexible electronics, OLED technology, and catalysis. 4-(4-Ethynylphenyl)pyridine is frequently explored as a building block for conjugated polymers and small-molecule semiconductors, owing to its ability to facilitate π-electron delocalization. Researchers often search for "pyridine derivatives in OLEDs" or "ethynylphenyl compounds for catalysis," reflecting its relevance in cutting-edge applications.

The synthesis of 4-(4-Ethynylphenyl)pyridine typically involves Sonogashira coupling or palladium-catalyzed reactions, methods widely discussed in academic literature. Its molecular weight (211.24 g/mol) and solubility in common organic solvents like THF and dichloromethane make it adaptable for lab-scale and industrial processes. Notably, its thermal stability and photophysical properties align with the growing interest in "heat-resistant organic materials" and "luminescent compounds," as evidenced by search trends.

Beyond electronics, 4-(4-Ethynylphenyl)pyridine is investigated for its potential in medicinal chemistry. The pyridine moiety is a common pharmacophore, and modifications to its structure can yield compounds with bioactive properties. Queries such as "pyridine-based drug discovery" or "ethynylphenyl in kinase inhibitors" highlight its interdisciplinary appeal. However, rigorous toxicity studies and regulatory compliance remain essential before biomedical adoption.

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Environmental and sustainability considerations are increasingly shaping chemical research. 4-(4-Ethynylphenyl)pyridine is no exception, with studies exploring green synthesis routes and biodegradability. Topics like "eco-friendly pyridine derivatives" or "catalysis with reduced waste" resonate with global trends toward green chemistry.

In summary, 4-(4-Ethynylphenyl)pyridine (CAS No. 83420-57-9) stands at the intersection of multiple scientific frontiers. Its applications span advanced materials, drug development, and sustainable chemistry, making it a compound of enduring interest. As industries prioritize innovation and efficiency, this molecule's role is poised to expand, supported by ongoing research and evolving market demands.